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Compound of Interest

Compound Name: 3-Chloropropyl isocyanate

Cat. No.: B084413 Get Quote

This guide provides essential technical information regarding 3-Chloropropyl Isocyanate, a

key chemical intermediate in various synthetic processes. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Molecular Data
3-Chloropropyl isocyanate is a versatile reagent utilized in the synthesis of a range of organic

compounds. Its key molecular properties are summarized below.

Property Value Reference

Molecular Formula Cl(CH₂)₃NCO

Molecular Weight 119.55 g/mol

CAS Number 13010-19-0 [1]

Molecular Structure and Connectivity
The structure of 3-Chloropropyl isocyanate is characterized by a propyl chain with a terminal

chlorine atom and an isocyanate functional group at the opposite end. This bifunctional nature

allows it to participate in a variety of chemical reactions.
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Propyl Chain Functional Groups

CH₂ CH₂ CH₂ N=C=O

Cl

Click to download full resolution via product page

Caption: Logical relationship of 3-Chloropropyl isocyanate components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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